(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate

Specification

• CAS No.: 40079-42-3
• Molecular Formula: C18H35NO4
• Molecular Weight: 329.5 g/mol
• IUPAC Name: (3R)-4-(trimethylazaniumyl)-3-undecanoyloxybutanoate
• Standard InChI: InChI=1S/C18H35NO4/c1-5-6-7-8-9-10-11-12-13-18(22)23-16(14-17(20)21)15-19(2,3)4/h16H,5-15H2,1-4H3/t16-/m1/s1
• Standard InChI Key: FPUYBGZEWPJSDX-MRXNPFEDSA-N
• Isomeric SMILES: CCCCCCCCCCC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C
• SMILES: CCCCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Canonical SMILES: CCCCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Introduction

Chemical Identity and Structure

Basic Chemical Information

(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate is a quaternary ammonium compound with a molecular weight of 329.5 g/mol and a molecular formula of C18H35NO4. It was first documented in chemical databases in 2005 and has undergone modifications in its cataloging as recently as February 2022. The compound is registered with the Chemical Abstracts Service (CAS) under the number 40079-42-3.

Structural Characteristics

The chemical structure of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate consists of several key functional groups that contribute to its biochemical properties. It contains a trimethylammonio group attached to a carbon chain with an undecanoyloxy (11-carbon fatty acid) moiety esterified at the third carbon position. The "3R" designation in its name refers to the stereochemistry at the third carbon atom, which has significant implications for its biological activity and specificity.

Synonyms and Identifiers

The compound is known by several names in scientific literature and databases:

Identifier Type	Value
Primary Name	(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate
Common Name	Undecanoylcarnitine
CAS Number	40079-42-3
PubChem CID	191006
Alternative Names	(3R)-4-(trimethylazaniumyl)-3-undecanoyloxybutanoate, SCHEMBL6661003
Parent Compound	CID 191007 ([(2R)-3-carboxy-2-undecanoyloxypropyl]-trimethylazanium)

Table 1: Chemical identifiers for (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate

Biochemical Properties and Metabolic Function

Classification and Biochemical Role

(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate is classified as an O-acylcarnitine. O-acylcarnitines are derivatives of carnitine that have been esterified with fatty acids of varying chain lengths. In this case, the compound contains an 11-carbon fatty acid (undecanoic acid) chain esterified to carnitine. This structural configuration is crucial for its primary biological function: facilitating the transport of fatty acids across the inner mitochondrial membrane for subsequent β-oxidation and energy production.

Physical Properties

The physical properties of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate influence its behavior in biological systems and laboratory settings:

Property	Value
Molecular Weight	329.5 g/mol
Molecular Formula	C18H35NO4
Physical State	Not explicitly stated in sources
Solubility	Likely soluble in polar solvents due to its quaternary ammonium group
Structural Features	Contains trimethylammonio group and undecanoyloxy moiety

Table 2: Physical properties of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate

Metabolic Pathways and Physiological Role

Role in Fatty Acid Metabolism

(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate serves as a substrate for carnitine acyltransferases, a family of enzymes that facilitate the transport of fatty acids across the mitochondrial membrane. This transport mechanism is essential for cellular energy production through β-oxidation, particularly in tissues with high energy demands such as cardiac and skeletal muscle. The long-chain fatty acids cannot cross the mitochondrial membrane independently and require the carnitine shuttle system, in which acylcarnitines like undecanoylcarnitine play a crucial role.

Metabolic Indicators

Elevated levels of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate in biological fluids can serve as indicators of specific metabolic conditions. These include:

• Primary or secondary carnitine deficiency

• Certain myopathies

• Disruptions in fatty acid oxidation pathways

• Mitochondrial disorders

The quantification of this compound, along with other acylcarnitines, has become an important diagnostic tool in metabolic medicine.

Analytical Methods for Detection and Quantification

Instrumental Analysis

Based on standard practices for similar compounds, the following analytical methods are likely employed for (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate detection and quantification:

• Liquid Chromatography-Mass Spectrometry (LC-MS)

• Tandem Mass Spectrometry (MS/MS)

• High-Performance Liquid Chromatography (HPLC)

• Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization

These methods allow for sensitive and specific detection of the compound in complex biological samples.

Comparative Analysis with Related Compounds

Structural Relationships with Other Acylcarnitines

(3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate belongs to the broader family of acylcarnitines, which differ primarily in their fatty acid chain length. Close structural analogs include:

Compound	Carbon Chain Length	Molecular Weight	Key Difference
Decanoylcarnitine	C10	315.4 g/mol	One carbon shorter fatty acid chain
(3R)-3-tridecanoyloxy-4-(trimethylazaniumyl)butanoate	C13	357.5 g/mol	Two carbon longer fatty acid chain
L-Carnitine	C0	161.2 g/mol	No fatty acid chain (parent compound)

Table 3: Comparison of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate with related acylcarnitines

Functional Comparisons

The functional properties of (3r)-4-(Trimethylammonio)-3-(undecanoyloxy)butanoate compared to other acylcarnitines depend largely on the length of the fatty acid chain. Medium-chain acylcarnitines like undecanoylcarnitine occupy a functional niche between short-chain and long-chain acylcarnitines, potentially influencing different aspects of mitochondrial metabolism and cellular signaling pathways.